N'-[(E)-(3-chlorophenyl)methylideneamino]-N-(2-methylpropyl)propanediamide

• IUPAC Name: N'-[(E)-(3-chlorophenyl)methylideneamino]-N-(2-methylpropyl)propanediamide
• InChI: InChI=1S/C14H18ClN3O2/c1-10(2)8-16-13(19)7-14(20)18-17-9-11-4-3-5-12(15)6-11/h3-6,9-10H,7-8H2,1-2H3,(H,16,19)(H,18,20)/b17-9+
• InChI Key: IRHBCOMDYSVVEW-RQZCQDPDSA-N
• Canonical SMILES: CC(C)CNC(=O)CC(=O)NN=CC1=CC(=CC=C1)Cl
• Isomeric SMILES: CC(C)CNC(=O)CC(=O)N/N=C/C1=CC(=CC=C1)Cl
• Molecular Formula: C14H18ClN3O2
• Molecular Weight: 295.76 g/mol

Description

N’-[(E)-(3-chlorophenyl)methylideneamino]-N-(2-methylpropyl)propanediamide is an organic compound characterized by the presence of a chlorophenyl group, a methylideneamino linkage, and a propanediamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(3-chlorophenyl)methylideneamino]-N-(2-methylpropyl)propanediamide typically involves the condensation reaction between 3-chlorobenzaldehyde and N-(2-methylpropyl)propanediamide. The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The reaction mixture is heated to facilitate the formation of the imine linkage, followed by purification through recrystallization or chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(3-chlorophenyl)methylideneamino]-N-(2-methylpropyl)propanediamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous ethanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N’-[(E)-(3-chlorophenyl)methylideneamino]-N-(2-methylpropyl)propanediamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of N’-[(E)-(3-chlorophenyl)methylideneamino]-N-(2-methylpropyl)propanediamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenethyl)-4-nitrobenzamide
• N-(3-chlorophenyl)-3-{[(E)-(2-nitrophenyl)methylidene]amino}benzamide

Uniqueness

N’-[(E)-(3-chlorophenyl)methylideneamino]-N-(2-methylpropyl)propanediamide is unique due to its specific structural features, such as the presence of a chlorophenyl group and a propanediamide backbone. These features contribute to its distinct chemical reactivity and potential biological activities, setting it apart from other similar compounds .